Cas no 2229227-27-2 (methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate
• CAS No: 2229227-27-2
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6100353
• PubChem ID: 165646681
• Update Time: 2025-06-13

methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate
• EN300-1753819
• 2229227-27-2

• Inchi： 1S/C9H13NO4/c1-5-6(2)14-8(10-5)4-7(11)9(12)13-3/h7,11H,4H2,1-3H3
• InChI Key： WBYMDARKPMAVIM-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1CC(C(=O)OC)O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate

Methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate (CAS No. 2229227-27-2): A Comprehensive Overview

Methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate, identified by its CAS number 2229227-27-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic esters that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a dimethyl-1,3-oxazole moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate structure combines a hydroxyl group with an ester functionality, which is typical in many bioactive molecules. This combination allows for various chemical transformations, including esterification, hydrolysis, and condensation reactions, making it a versatile building block for more complex molecular architectures. The oxazole ring itself is known for its stability and ability to participate in hydrogen bonding interactions, which can influence the compound's solubility and binding affinity to biological targets.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infectious diseases, inflammatory conditions, and even certain types of cancer. The dimethyl-1,3-oxazole moiety in particular has been shown to enhance the bioavailability and metabolic stability of drug candidates, making it an attractive feature for medicinal chemists.

One of the most compelling aspects of methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with proteases and kinases, which are critical targets in oncology and immunology research.

The synthesis of methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the introduction of the oxazole ring into the molecular framework.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo. Preclinical data suggest that derivatives of methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate exhibit promising activity against various disease models. For example, some studies have shown inhibitory effects on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammation and pain signaling pathways.

The structural flexibility of the molecule allows for modifications that can fine-tune its biological activity. By altering substituents on the oxazole ring or introducing additional functional groups at the ester or hydroxyl positions, chemists can generate libraries of compounds with tailored properties. This approach is particularly valuable in fragment-based drug design strategies, where small molecular fragments are iteratively modified to improve binding affinity and selectivity.

In addition to its pharmaceutical applications, methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate has potential uses in agrochemical research. Derivatives of this compound have been investigated for their herbicidal and fungicidal properties, offering new avenues for crop protection solutions. The stability and reactivity profile of the oxazole moiety make it an ideal candidate for designing environmentally friendly agrochemicals that are both effective and sustainable.

The future prospects for methyl 3-(dimethyl-1,3-oxazol-2-yl)-2-hydroxypropanoate are bright, with ongoing research focusing on optimizing its synthesis and exploring new therapeutic applications. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process by enabling rapid evaluation of large compound libraries. Furthermore, collaborations between academia and industry will likely drive innovation by combining expertise in organic synthesis with clinical development.

In conclusion, methyl 3-(dimethyl-1,3-oxazol-2-ytl)-2-hydroxypropanoate (CAS No. 2229227- 27 2) represents a significant advancement in pharmaceutical chemistry with its unique structural features and versatile reactivity. Its potential applications span across multiple therapeutic areas highlight its importance as a building block for drug discovery efforts worldwide.